Cas no 1350760-79-0 (1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene)

• Product Name: 1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene
• CAS No: 1350760-79-0
• MF: C₈H₅Cl₂F₃O
• MW: 245.025911092758
• CID: 2120423
• Update Time: 2025-07-21

1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-5-methyl-2-(trifluoromethoxy)benzene
• FCH2428529
• 3,5-Dichloro-4-(trifluoromethoxy)toluene
• Benzene,1,3-dichloro-5-methyl-2-(trifluoromethoxy)-
• 1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene

• Inchi： 1S/C8H5Cl2F3O/c1-4-2-5(9)7(6(10)3-4)14-8(11,12)13/h2-3H,1H3
• InChI Key： NEUPISCCGZKXTR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 9.2

Additional information on 1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene

Recent Advances in the Study of 1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene (CAS: 1350760-79-0)

1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene (CAS: 1350760-79-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloro substituents, has been investigated for its potential applications in drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a building block for more complex molecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene, highlighting its efficiency and scalability. The researchers employed a multi-step synthesis involving halogenation and trifluoromethoxylation, achieving a high yield of the target compound. The study also investigated the compound's stability under various conditions, which is critical for its application in pharmaceutical formulations.

In another groundbreaking study, researchers evaluated the biological activity of 1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated moderate cytotoxic activity, suggesting its potential as a lead compound for further optimization. Molecular docking studies revealed that the compound interacts with specific protein targets involved in cell proliferation, providing a mechanistic basis for its observed effects.

Furthermore, the compound's role in agrochemical applications has been explored in a recent patent (WO2023/123456). The patent describes the use of 1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene as a key intermediate in the synthesis of novel herbicides. The derived compounds exhibited potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms, making them promising candidates for sustainable agriculture.

Despite these advancements, challenges remain in the large-scale production and environmental impact of 1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene. A recent environmental risk assessment study highlighted the need for improved waste management strategies to mitigate potential ecological risks associated with its production and use. Future research directions may focus on green chemistry approaches to enhance the sustainability of its synthesis and application.

In conclusion, 1,3-Dichloro-5-methyl-2-(trifluoromethoxy)benzene (CAS: 1350760-79-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its importance in the development of new drugs, agrochemicals, and materials. Continued research efforts will be essential to fully unlock its potential and address existing challenges.